Cas no 771-26-6 (2-Deoxy-DIBOA)

2-Deoxy-DIBOA is a naturally occurring benzoxazinoid derivative, structurally related to DIBOA (2,4-dihydroxy-1,4-benzoxazin-3-one). It serves as a key intermediate in the biosynthesis of plant defense compounds, exhibiting allelopathic and antimicrobial properties. This compound is of interest in agricultural and biochemical research due to its role in plant-pathogen interactions and potential applications in sustainable crop protection. Its stability and reactivity make it a valuable reference standard for studying benzoxazinoid metabolism and ecological interactions. Researchers utilize 2-Deoxy-DIBOA to investigate the molecular mechanisms underlying plant resistance and secondary metabolite pathways. The compound is typically synthesized or isolated for analytical and experimental purposes.
2-Deoxy-DIBOA structure
2-Deoxy-DIBOA structure
Product Name:2-Deoxy-DIBOA
CAS No:771-26-6
MF:C8H7NO3
MW:165.146082162857
CID:1783515
PubChem ID:69865
Update Time:2025-06-08

2-Deoxy-DIBOA Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-2H-1,4-benzoxazin-3(4H)-one
    • 2H-1,4-benzoxazin-3(4H)-one, 4-hydroxy-
    • 4-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • 4-Hydroxy-4H-benzo[1,4]oxazin-3-one
    • 2-Deoxy-DIBOA
    • 4-hydroxy-1,4-benzoxazin-3-one
    • 3,4-dihydro-4-hydroxy-3-oxo-2H-1,4-benzoxazine
    • 4-hydroxy-1,4-benzoxazine-3-one
    • 4-hydroxy-2H-1,4-benzoxazin-3-one
    • SR-01000631728-1
    • SCHEMBL2748218
    • PTSQWRVYIPQDJA-UHFFFAOYSA-
    • A847297
    • CHEMBL2253470
    • CCG-41670
    • EN300-5134620
    • 4-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one
    • InChI=1/C8H7NO3/c10-8-5-12-7-4-2-1-3-6(7)9(8)11/h1-4,11H,5H2
    • 771-26-6
    • PTSQWRVYIPQDJA-UHFFFAOYSA-N
    • DTXSID90227885
    • FT-0746353
    • 4D-012
    • MFCD00100683
    • AKOS006272997
    • 4-Hydroxy-2H-1,4-benzoxazin-3(4H)-one #
    • DB-075232
    • Inchi: 1S/C8H7NO3/c10-8-5-12-7-4-2-1-3-6(7)9(8)11/h1-4,11H,5H2
    • InChI Key: PTSQWRVYIPQDJA-UHFFFAOYSA-N
    • SMILES: O1CC(N(C2C=CC=CC1=2)O)=O

Computed Properties

  • Exact Mass: 165.04300
  • Monoisotopic Mass: 165.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.476
  • Boiling Point: 329.3°C at 760 mmHg
  • Flash Point: 153°C
  • Refractive Index: 1.648
  • PSA: 49.77000
  • LogP: 0.86620

2-Deoxy-DIBOA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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$529.00 2023-05-18
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$75.00 2023-05-18
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$110.00 2023-05-18
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D232755-500mg
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$299.00 2023-05-18
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D232755-1g
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$ 1200.00 2023-09-08
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Enamine
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Enamine
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